Cas no 74815-22-8 (4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde)

• Product Name: 4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde
• CAS No: 74815-22-8
• MF: C₈H₆N₄O
• MW: 174.159440517426
• MDL: MFCD03789002
• CID: 90649
• PubChem ID: 2760606
• Update Time: 2025-10-22

4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Tetrazol-5-yl)benzaldehyde
• 4-(2H-Tetrazol-5-yl)benzaldehyde
• 4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde
• 4-(2H-Tetrazol-5-yl)-benzaldehyde
• Benzaldehyde, 4-(1H-tetrazol-5-yl)-
• CHEMBL3910545
• 4-(Tetrazol-5-yl)-benzaldehyde
• 4-(tetra-zol-5-yl)-benzaldehyde
• 74815-22-8
• EN300-6478484
• SCHEMBL5917
• AKOS005170893
• DTXSID90375259
• SRGPTCYCHZMFOR-UHFFFAOYSA-N
• AB16101
• YSZC3208
• A838233
• MFCD01311033
• Z3072884224
• SY012304
• 4-(1H-1,2,3,4-Tetrazol-5-Yl)Benzaldehyde
• BDBM50205567
• BB 0259658
• AS-31295
• ?4-(1H-TETRAZOL-5-YL)BENZALDEHYDE
• FT-0641538
• AKOS015902376
• 4-(1H-Tetraazol-5-yl)benzaldehyde, AldrichCPR
• 4-(1H-1,2,3,4-tetraazol-5-yl)benzaldehyde
• CS-0135260
• STK502200
• ALBB-000092
• DB-055912

• MDL： MFCD03789002
• Inchi： 1S/C8H6N4O/c13-5-6-1-3-7(4-2-6)8-9-11-12-10-8/h1-5H,(H,9,10,11,12)
• InChI Key： SRGPTCYCHZMFOR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 174.05400
• Monoisotopic Mass: 174.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 71.5A^2

Experimental Properties

• Color/Form: Powder.
• Density: 1.4
• Melting Point: No data available
• Boiling Point: 409.0±47.0 °C at 760 mmHg
• Flash Point: 203.2±35.7 °C
• PSA: 71.53000
• LogP: 0.67920
• Sensitiveness: Air Sensitive
• Solubility: Not determined

4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Air Sensitive. Ambient temperatures.

Additional information on 4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde

4-(2H-1,2,3,4-Tetrazol-5-yl)benzaldehyde: A Comprehensive Overview

4-(2H-1,2,3,4-Tetrazol-5-yl)benzaldehyde, also known by its CAS registry number CAS No. 74815-22-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a tetrazole ring. The tetrazole group, a five-membered ring containing four nitrogen atoms and one carbon atom, imparts distinctive chemical properties to the molecule.

The synthesis of 4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde typically involves a multi-step process that includes the formation of the tetrazole ring and subsequent coupling with the benzaldehyde derivative. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most notable applications of CAS No. 74815-22-8 is in the development of advanced materials for electronic devices. The tetrazole group in the molecule exhibits strong electron-withdrawing properties, which make it an ideal candidate for use in organic semiconductors and optoelectronic materials. Studies have shown that incorporating this compound into thin-film transistor (TFT) devices significantly enhances their performance in terms of charge carrier mobility and stability.

In addition to its electronic applications, 4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde has also been investigated for its potential in drug delivery systems. The tetrazole moiety has been shown to exhibit bioactivity in certain biological systems, making it a promising candidate for use in pharmaceuticals. Recent research has focused on modifying the compound's structure to improve its bioavailability and selectivity for specific targets.

The toxicity profile of CAS No. 74815-22-8 has been extensively studied to ensure its safe handling and application in various industries. According to recent findings, the compound demonstrates low acute toxicity when administered at recommended levels. However, long-term exposure studies are still underway to fully understand its potential health risks.

The future of 4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde lies in its potential for further functionalization and integration into emerging technologies. Researchers are actively exploring ways to modify the compound's structure to enhance its properties for specific applications. For instance, incorporating additional functional groups could expand its utility in areas such as sensors and energy storage devices.

In conclusion, CAS No. 74815-22-8, or 4-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional properties make it an invaluable tool for scientists and engineers working on cutting-edge technologies.